Cas no 2503202-40-0 (2-(2-Chloro-6-methoxyphenyl)cyclopropan-1-amine hydrochloride)

2-(2-Chloro-6-methoxyphenyl)cyclopropan-1-amine hydrochloride is a cyclopropylamine derivative with a chloro-methoxyphenyl substituent, commonly utilized as a key intermediate in pharmaceutical synthesis. Its rigid cyclopropane ring enhances structural stability, while the chloro and methoxy functional groups offer versatility for further chemical modifications. The hydrochloride salt form improves solubility and handling in synthetic applications. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, including potential CNS-targeting agents. High purity and well-defined stereochemistry make it suitable for precision-driven research. Its synthetic utility lies in its ability to serve as a building block for complex heterocycles and pharmacophores.

2-(2-Chloro-6-methoxyphenyl)cyclopropan-1-amine hydrochloride structure

2503202-40-0 structure

Product Name:2-(2-Chloro-6-methoxyphenyl)cyclopropan-1-amine hydrochloride

CAS No:2503202-40-0

MF:C₁₀H₁₃Cl₂NO

MW:234.122320890427

CID:6340384

PubChem ID:165974881

Update Time:2025-05-25

2-(2-Chloro-6-methoxyphenyl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-(2-chloro-6-methoxyphenyl)cyclopropan-1-amine hydrochloride
- EN300-6488602
- 2503202-40-0
- 2-(2-Chloro-6-methoxyphenyl)cyclopropan-1-amine hydrochloride
- Inchi： 1S/C10H12ClNO.ClH/c1-13-9-4-2-3-7(11)10(9)6-5-8(6)12;/h2-4,6,8H,5,12H2,1H3;1H
- InChI Key： VTIPQLYOTARHBK-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1C1CC1N)OC.Cl

Computed Properties

Exact Mass: 233.0374194g/mol
Monoisotopic Mass: 233.0374194g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 188
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.2Å²

2-(2-Chloro-6-methoxyphenyl)cyclopropan-1-amine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6488602-0.05g	2-(2-chloro-6-methoxyphenyl)cyclopropan-1-amine hydrochloride	2503202-40-0	95.0%	0.05g	$792.0	2025-03-15
Enamine	EN300-6488602-0.1g	2-(2-chloro-6-methoxyphenyl)cyclopropan-1-amine hydrochloride	2503202-40-0	95.0%	0.1g	$829.0	2025-03-15
Enamine	EN300-6488602-0.25g	2-(2-chloro-6-methoxyphenyl)cyclopropan-1-amine hydrochloride	2503202-40-0	95.0%	0.25g	$867.0	2025-03-15
Enamine	EN300-6488602-0.5g	2-(2-chloro-6-methoxyphenyl)cyclopropan-1-amine hydrochloride	2503202-40-0	95.0%	0.5g	$905.0	2025-03-15
Enamine	EN300-6488602-1.0g	2-(2-chloro-6-methoxyphenyl)cyclopropan-1-amine hydrochloride	2503202-40-0	95.0%	1.0g	$943.0	2025-03-15
Enamine	EN300-6488602-2.5g	2-(2-chloro-6-methoxyphenyl)cyclopropan-1-amine hydrochloride	2503202-40-0	95.0%	2.5g	$1848.0	2025-03-15
Enamine	EN300-6488602-5.0g	2-(2-chloro-6-methoxyphenyl)cyclopropan-1-amine hydrochloride	2503202-40-0	95.0%	5.0g	$2732.0	2025-03-15
Enamine	EN300-6488602-10.0g	2-(2-chloro-6-methoxyphenyl)cyclopropan-1-amine hydrochloride	2503202-40-0	95.0%	10.0g	$4052.0	2025-03-15

2-(2-Chloro-6-methoxyphenyl)cyclopropan-1-amine hydrochloride Related Literature

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Additional information on 2-(2-Chloro-6-methoxyphenyl)cyclopropan-1-amine hydrochloride

Comprehensive Overview of 2-(2-Chloro-6-methoxyphenyl)cyclopropan-1-amine hydrochloride (CAS No. 2503202-40-0)

The compound 2-(2-Chloro-6-methoxyphenyl)cyclopropan-1-amine hydrochloride (CAS No. 2503202-40-0) is a chemically synthesized small molecule with a unique cyclopropane ring structure. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and development. The presence of both chloro and methoxy substituents on the phenyl ring, combined with the cyclopropane-amine backbone, makes it a versatile intermediate for further chemical modifications. Researchers are particularly interested in its role as a building block for novel therapeutic agents targeting neurological and metabolic disorders.

In recent years, the demand for cyclopropane-containing compounds has surged, driven by their bioactivity and stability. The 2-(2-Chloro-6-methoxyphenyl)cyclopropan-1-amine hydrochloride stands out due to its balanced lipophilicity and electronic properties, which are critical for drug-like molecules. Its CAS No. 2503202-40-0 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry. Additionally, the compound's potential as a precursor for CNS-active drugs aligns with current trends in addressing neurodegenerative diseases, a hot topic in global health discussions.

The synthesis of 2-(2-Chloro-6-methoxyphenyl)cyclopropan-1-amine hydrochloride involves multi-step organic reactions, including cyclopropanation and selective functionalization. Its hydrochloride salt form enhances solubility, making it suitable for formulation studies. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to ensure purity and structural integrity. This compound's mechanistic versatility has also sparked interest in agrochemical research, where it could contribute to the development of next-generation crop protection agents.

From an industrial perspective, scalability and cost-efficiency are key considerations for CAS No. 2503202-40-0. Manufacturers are optimizing synthetic routes to meet the growing demand from academic and commercial sectors. Environmental sustainability is another focal point, with green chemistry principles being integrated into production processes. The compound's stability under various conditions further supports its utility in long-term storage and transportation, a critical factor for global supply chains.

In summary, 2-(2-Chloro-6-methoxyphenyl)cyclopropan-1-amine hydrochloride represents a promising candidate for diverse applications. Its structural features and functional groups offer ample opportunities for innovation in life sciences. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.